Cas no 1628734-36-0 ((3,3,3-Trifluoropropyl)hydrazine hydrochloride)

• Product Name: (3,3,3-Trifluoropropyl)hydrazine hydrochloride
• CAS No: 1628734-36-0
• MF: C₃H₈ClF₃N₂
• MW: 164.557229995728
• CID: 4779819
• Update Time: 2025-05-21

(3,3,3-Trifluoropropyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3,3-Trifluoropropyl)hydrazine hydrochloride
• (3,3,3-TRIFLUOROPROPYL)HYDRAZINE HCL

• Inchi： 1S/C3H7F3N2.ClH/c4-3(5,6)1-2-8-7;/h8H,1-2,7H2;1H
• InChI Key： DIIQVLMAHZXRHF-UHFFFAOYSA-N
• SMILES： Cl.FC(CCNN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 60
• Topological Polar Surface Area: 38

Additional information on (3,3,3-Trifluoropropyl)hydrazine hydrochloride

Recent Advances in the Application of (3,3,3-Trifluoropropyl)hydrazine hydrochloride (CAS: 1628734-36-0) in Chemical Biology and Pharmaceutical Research

(3,3,3-Trifluoropropyl)hydrazine hydrochloride (CAS: 1628734-36-0) is a specialized fluorinated hydrazine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of fluorinated heterocycles and bioactive molecules, leveraging the unique properties of the trifluoropropyl group to enhance metabolic stability and binding affinity. Recent studies highlight its utility in medicinal chemistry, particularly in the development of kinase inhibitors and radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (3,3,3-Trifluoropropyl)hydrazine hydrochloride as a key intermediate in the synthesis of novel Bruton’s tyrosine kinase (BTK) inhibitors. The trifluoromethyl group was critical for improving target engagement and pharmacokinetic properties, with the resulting compounds showing nanomolar potency in preclinical models of autoimmune disorders. The study emphasized the compound’s role in facilitating efficient hydrazone and pyrazole formation under mild conditions.

In the realm of radiopharmaceuticals, researchers at the University of California, San Francisco (UCSF) reported the incorporation of this hydrazine derivative into fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The radiolabeling efficiency exceeded 85%, attributed to the rapid and selective reactivity of the hydrazine moiety with carbonyl-containing prosthetic groups. This advancement, published in ACS Chemical Biology, opens new avenues for imaging proteolysis-targeting chimeras (PROTACs) in vivo.

Mechanistic studies have also elucidated the compound’s role in modulating enzyme kinetics. A Nature Communications paper revealed that derivatives of (3,3,3-Trifluoropropyl)hydrazine hydrochloride act as allosteric regulators of aldehyde dehydrogenase 1A1 (ALDH1A1), a target in cancer stem cell therapies. Nuclear magnetic resonance (NMR) and X-ray crystallography data showed that the trifluoropropyl group induces conformational changes in the enzyme’s active site, reducing its catalytic activity by 70% at 10 μM concentrations.

Industrial applications are emerging as well. Patents filed by Merck & Co. in 2024 describe scalable (>100 kg/batch) synthetic routes for this hydrazine derivative, achieving >99.5% purity via crystallization from isopropanol/water mixtures. Process optimization focused on minimizing genotoxic hydrazine impurities to <0.1 ppm, addressing a critical regulatory challenge for Good Manufacturing Practice (GMP) production.

Despite these advances, challenges remain in handling (3,3,3-Trifluoropropyl)hydrazine hydrochloride due to its hygroscopic nature and thermal instability above 40°C. Recent improvements in packaging (nitrogen-purged amber glass vials with PTFE-lined caps) have extended shelf life to 24 months at -20°C, as validated in stability studies by Thermo Fisher Scientific.

Future research directions highlighted at the 2024 American Chemical Society National Meeting include exploring its use in DNA-encoded library synthesis and as a linchpin for trifluoromethylated peptidomimetics. The compound’s unique combination of fluorine effects and hydrazine reactivity positions it as a strategic tool for next-generation drug discovery.